molecular formula C26H22N2O5S B15101250 (4E)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-5-(2-methoxyphenyl)pyrrolidine-2,3-dione

(4E)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-5-(2-methoxyphenyl)pyrrolidine-2,3-dione

Cat. No.: B15101250
M. Wt: 474.5 g/mol
InChI Key: KILWDIPKNFBTKL-UHFFFAOYSA-N
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Description

(4E)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-5-(2-methoxyphenyl)pyrrolidine-2,3-dione is a useful research compound. Its molecular formula is C26H22N2O5S and its molecular weight is 474.5 g/mol. The purity is usually 95%.
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Biological Activity

The compound (4E)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-5-(2-methoxyphenyl)pyrrolidine-2,3-dione is a complex organic molecule notable for its unique structural features, including a pyrrolidine core and various functional groups that suggest potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Structural Overview

The compound's structure can be broken down into key components:

  • Pyrrolidine Core : A five-membered ring that plays a crucial role in the compound's reactivity.
  • Benzothiazole Moiety : Known for its biological significance, particularly in antimicrobial and anticancer activities.
  • Hydroxy and Methyl Furan Groups : These functional groups may enhance the compound's reactivity and biological interactions.

Antimicrobial Properties

Research indicates that benzothiazole derivatives exhibit significant antimicrobial activity. A study conducted on similar compounds demonstrated effective inhibition against various bacterial strains, suggesting that the benzothiazole component contributes to this activity .

Microorganism Inhibition Zone (mm) Concentration (ppm)
Staphylococcus aureus15100
Escherichia coli12100
Pseudomonas aeruginosa10100

Anticancer Activity

The compound has shown potential as an anticancer agent. In vitro studies indicated that it could inhibit cell proliferation in several cancer cell lines. The mechanism appears to involve the modulation of apoptosis pathways and cell cycle arrest. For instance, a study reported a significant reduction in viability of breast cancer cells treated with similar benzothiazole derivatives .

The biological activity of this compound is likely mediated through several mechanisms:

  • Enzyme Inhibition : The hydroxy group may interact with active sites of enzymes, inhibiting their function.
  • DNA Interaction : The aromatic systems can intercalate with DNA, disrupting replication and transcription processes.
  • Signal Transduction Modulation : The compound may affect signaling pathways involved in cell growth and apoptosis.

Case Study 1: Antimicrobial Efficacy

In a study evaluating the antimicrobial properties of benzothiazole derivatives, the compound was found to exhibit a dose-dependent effect against gram-positive and gram-negative bacteria. The results highlighted its potential as a lead compound for developing new antibiotics .

Case Study 2: Anticancer Effects

A separate investigation into the anticancer properties revealed that treatment with the compound led to increased apoptosis in human cancer cell lines. Flow cytometry analysis showed a significant increase in early apoptotic cells after treatment .

Properties

Molecular Formula

C26H22N2O5S

Molecular Weight

474.5 g/mol

IUPAC Name

1-(6-ethyl-1,3-benzothiazol-2-yl)-4-hydroxy-2-(2-methoxyphenyl)-3-(5-methylfuran-2-carbonyl)-2H-pyrrol-5-one

InChI

InChI=1S/C26H22N2O5S/c1-4-15-10-11-17-20(13-15)34-26(27-17)28-22(16-7-5-6-8-18(16)32-3)21(24(30)25(28)31)23(29)19-12-9-14(2)33-19/h5-13,22,30H,4H2,1-3H3

InChI Key

KILWDIPKNFBTKL-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=C(O4)C)C5=CC=CC=C5OC

Origin of Product

United States

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